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Compound of Interest

Compound Name: 2,7-Dimethylnaphthalene

Cat. No.: B047183

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,7-Dimethylnaphthalene (2,7-DMN), identified by the CAS number 582-16-1, is an aromatic
hydrocarbon belonging to the polycyclic aromatic hydrocarbon (PAH) class of compounds. It is
one of ten dimethylnaphthalene isomers. This document provides a comprehensive technical
overview of 2,7-DMN, summarizing its chemical and physical properties, spectral data,
synthesis protocols, and known applications. While it serves as a valuable intermediate in
various chemical syntheses, including for pharmaceuticals and fragrances, detailed information
on its specific biological activities and toxicological profile remains limited in publicly accessible
literature.[1][2]

Chemical and Physical Properties

2,7-Dimethylnaphthalene is a white to beige crystalline solid at room temperature.[1] Its key
physical and chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula Ciz2H12 [1]
Molecular Weight 156.22 g/mol [3]
Melting Point 94-97 °C
Boiling Point 263 °C
Appearance White to beige powder or o
flakes
Solubility Insoluble in water [1]
LogP (Octanol/Water) 4.3 [3]

Spectral Data

Detailed spectral analysis is crucial for the identification and characterization of 2,7-
Dimethylnaphthalene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus Solvent Chemical Shift (6) ppm

7.65 (d, 2H), 7.50 (s, 2H), 7.22
IH NMR CDClIs

(d, 2H), 2.49 (s, 6H)

135.4, 134.0, 130.0, 127 .4,
13C NMR CDCls

127.2,126.3, 21.7

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum of 2,7-Dimethylnaphthalene shows a molecular
ion peak (M*) at m/z 156, which is also the base peak (100% relative abundance).

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in the molecule. Key
absorption bands for 2,7-Dimethylnaphthalene are associated with aromatic C-H and C=C
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stretching, and methyl C-H bending vibrations.

Synthesis and Experimental Protocols

A common and efficient method for the synthesis of 2,7-Dimethylnaphthalene is through a
nickel-catalyzed cross-coupling reaction.

Nickel-Catalyzed Coupling of 2,7-
Bis(diethylcarbamoyloxy)naphthalene with a Grignard
Reagent

This synthetic route involves two main steps starting from 2,7-dihydroxynaphthalene.

Step A: Synthesis of 2,7-Bis(diethylcarbamoyloxy)naphthalene

To a stirred solution of 2,7-dihydroxynaphthalene in pyridine under a nitrogen atmosphere,
N,N-diethylcarbamoyl chloride is added.

e The reaction mixture is heated to 100°C for 48 hours.

 After cooling, the reaction is quenched by the addition of hydrochloric acid, leading to the
precipitation of the crude product.

e The solid is collected by filtration, washed with water, and dried under vacuum.

o Recrystallization from ethanol/water affords pure 2,7-bis(N,N-
diethylcarbamoyloxy)naphthalene.[4]

Step B: Synthesis of 2,7-Dimethylnaphthalene

o A mixture of 2,7-bis(N,N-diethylcarbamoyloxy)naphthalene and a nickel(ll) catalyst, such as
[1,3-bis(diphenylphosphino)propane]dichloronickel(ll) (NiClz(dppp)), is suspended in
anhydrous diethyl ether under a nitrogen atmosphere.[4]

» An ethereal solution of methylmagnesium bromide is added dropwise to the mixture.

e The reaction is stirred at 30°C for 13 hours.
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The reaction is quenched by the slow addition of aqueous hydrochloric acid.

The organic layer is separated, washed sequentially with hydrochloric acid, water, and brine,
and then dried over anhydrous sodium sulfate.

After filtration and removal of the solvent, the crude product is obtained.

Recrystallization from 95% ethanol yields pure 2,7-Dimethylnaphthalene as colorless
crystals.[4]

+ N,N-Diethylcarbamoyl Chloride

2,7-Dihydroxynaphthalene (Pyridine, 100°C)

Y
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Synthesis of 2,7-Dimethylnaphthalene.

Applications

2,7-Dimethylnaphthalene serves as a key starting material and intermediate in several areas:

Chemical Synthesis: It is a precursor for the synthesis of 2,7-bis(bromomethyl)naphthalene,
a valuable building block in supramolecular chemistry.[4]

Pharmaceuticals: It is mentioned as a potential intermediate in the synthesis of
pharmaceuticals, although specific examples are not readily available in the literature.[1][4]

Fragrances: Due to its aromatic properties, it is used as a fragrance ingredient in perfumes.

[1][2]
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o Materials Science: Dimethylnaphthalenes, in general, are precursors to naphthalene
dicarboxylic acids, which are monomers for high-performance polymers like polyethylene
naphthalate (PEN).[5]

Biological Activity and Toxicology
Biological Activity

Specific data on the biological activity of 2,7-Dimethylnaphthalene is very limited. While
naphthalene and some of its other derivatives have been studied for their biological effects,
including cytotoxicity and metabolic activation, there is a notable lack of research focused
specifically on the 2,7-isomer.[6] Therefore, no specific mechanism of action or interaction with
biological signaling pathways has been elucidated for 2,7-Dimethylnaphthalene.

Toxicology

The toxicological profile of 2,7-Dimethylnaphthalene is not well-established. General safety
precautions for handling aromatic hydrocarbons should be followed. It may be harmful if
swallowed, inhaled, or in contact with skin.[2] Studies on related compounds, such as 2-
methylnaphthalene, have shown dose-dependent cytotoxicity, particularly in lung tissues in
animal models.[6] However, it is crucial to note that toxicity can vary significantly between
isomers, and direct extrapolation of data from other naphthalene derivatives to 2,7-DMN is not
advisable.

Conclusion

2,7-Dimethylnaphthalene is a well-characterized aromatic hydrocarbon with established
physical, chemical, and spectral properties. Its synthesis is well-documented, making it an
accessible intermediate for various applications, particularly in the synthesis of other organic
compounds and as a fragrance component. However, for the audience of researchers,
scientists, and drug development professionals, the current body of knowledge presents a
significant gap regarding its specific biological activities, mechanism of action, and detailed
toxicological profile. Further research is warranted to explore the potential pharmacological and
toxicological properties of this specific isomer to fully understand its potential applications and
risks in a biological context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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